Cas no 1170844-76-4 (N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide
• CAS No: 1170844-76-4
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5507303
• Update Time: 2025-07-18

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide
• N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide

• Inchi： 1S/C20H24N2O4S/c1-15-5-3-6-16(11-15)14-27(24,25)21-18-9-8-17-7-4-10-22(19(17)12-18)20(23)13-26-2/h3,5-6,8-9,11-12,21H,4,7,10,13-14H2,1-2H3
• InChI Key： HYVHHBOLIWBIGA-UHFFFAOYSA-N
• SMILES： C1(CS(NC2=CC3=C(C=C2)CCCN3C(COC)=O)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 388.146
• Monoisotopic Mass: 388.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1A^2

Additional information on N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 1170844-76-4): An Overview of a Promising Compound in Medicinal Chemistry

N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 1170844-76-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1170844-76-4, is a derivative of quinoline and methanesulfonamide, which are known for their diverse biological activities. In this article, we will delve into the structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide is characterized by a quinoline ring system substituted with a methoxyacetyl group and a methanesulfonamide moiety attached to a 3-methylphenyl group. The quinoline ring is a fundamental scaffold in many biologically active compounds due to its ability to interact with various biological targets. The methoxyacetyl group and the methanesulfonamide moiety further enhance the compound's pharmacological profile by modulating its solubility, stability, and binding affinity.

The synthesis of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide typically involves several steps. One common approach is to start with the preparation of the quinoline derivative through a multi-step process that includes the formation of the quinoline ring and subsequent functionalization. The methoxyacetyl group can be introduced via an acylation reaction, while the methanesulfonamide moiety can be attached through a sulfonation step followed by nucleophilic substitution. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of biological activity, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, it has been shown to reduce oxidative stress and protect against cell damage in models of inflammatory diseases.

Another significant area of research is the compound's potential as an antitumor agent. Studies have indicated that N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of NF-κB and PI3K/Akt signaling pathways in various cancer cell lines. These findings suggest that this compound may have therapeutic potential in treating certain types of cancer.

Beyond its anti-inflammatory and antitumor properties, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress pathways and the reduction of neuroinflammation.

The pharmacokinetic properties of N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life in vivo, making it suitable for chronic administration in therapeutic settings. Additionally, it shows low toxicity in preclinical safety studies, which is a crucial factor for its potential development as a drug candidate.

In conclusion, N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 1170844-76-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are aimed at optimizing its pharmacological profile and advancing it towards clinical trials for various diseases including inflammatory disorders, cancer, and neurodegenerative conditions.